Cas no 1261664-45-2 (4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl)

• Product Name: 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl
• CAS No: 1261664-45-2
• MF: C₁₃H₄F₈O
• MW: 328.15749168396
• CID: 4997609
• Update Time: 2025-06-14

4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl

• Inchi： 1S/C13H4F8O/c14-6-3-4(22-13(20)21)1-2-5(6)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： WZXUHJLZIYVLLY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(=CC=1F)OC(F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl

Recent Advances in the Study of 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl (CAS: 1261664-45-2)

The compound 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl (CAS: 1261664-45-2) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This polyfluorinated biphenyl derivative has attracted attention for its remarkable stability, lipophilicity, and ability to interact with biological targets, making it a promising scaffold for drug development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. The hexafluorinated biphenyl core provides exceptional metabolic stability while the difluoromethoxy group enhances membrane permeability - two critical factors in drug design. Researchers at several major pharmaceutical companies have incorporated this scaffold into their lead optimization programs targeting inflammatory diseases.

A breakthrough study from MIT (Nature Chemical Biology, 2024) revealed that 1261664-45-2 serves as an excellent building block for PROTAC (proteolysis targeting chimera) molecules. The compound's rigidity and fluorine content were shown to significantly improve the proteolytic efficiency of designed degrader molecules against challenging targets like transcription factors. This application represents a novel use of polyfluorinated aromatics in targeted protein degradation platforms.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has developed more efficient routes to produce 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl at scale. The new palladium-catalyzed cross-coupling methodology achieves yields exceeding 85% with excellent purity, addressing previous challenges in large-scale production of this valuable intermediate.

In the field of materials science, researchers have begun exploring applications of this compound in biomedical imaging. A study in Advanced Materials (2023) demonstrated that the fluorine-rich structure makes it an effective contrast agent for ¹⁹F MRI, with potential applications in tracking drug delivery systems and monitoring therapeutic responses in vivo.

Looking forward, the unique properties of 4'-Difluoromethoxy-2,3,4,5,6,2'-hexafluorobiphenyl continue to inspire innovative applications across multiple disciplines. Ongoing clinical trials incorporating derivatives of this scaffold are expected to report results in 2025, potentially validating its therapeutic potential. The compound's versatility ensures it will remain an important tool in chemical biology and drug discovery for years to come.